![molecular formula C10H11Cl2N B1386058 N-[(3,5-dichlorophenyl)methyl]cyclopropanamine CAS No. 1094641-89-0](/img/structure/B1386058.png)
N-[(3,5-dichlorophenyl)methyl]cyclopropanamine
Overview
Description
N-[(3,5-dichlorophenyl)methyl]cyclopropanamine, also known as 3,5-DCPMA, is an organic compound belonging to the family of cyclopropanamines. It is a colorless liquid with a sweet, ammonia-like odor. 3,5-DCPMA is a synthetic compound that is used in the synthesis of other compounds, and has been studied for its potential applications in scientific research.
Scientific Research Applications
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Mycobacterial Energetics Disruption
- Field : Medicinal Chemistry
- Application : N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a compound similar to the one you mentioned, has been studied for its effects on Mycobacterium tuberculosis energetics .
- Method : The compound was tested for its ability to inhibit efflux, a process that can contribute to drug resistance in mycobacteria .
- Results : The compound showed promising activity, with a minimum inhibitory concentration (MIC) of 16 µg/mL and a relative fitness factor (RFF) of 3.29 .
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Nephrotoxicity Study
- Field : Toxicology
- Application : N-(3,5-dichlorophenyl)succinimide (NDPS), another similar compound, was developed as an agricultural fungicide but its use has been limited due to potential toxicity .
- Method : The nephrotoxic effects of NDPS were studied in rats, looking at indicators such as diuresis, proteinuria, glucosuria, haematuria, increased blood urea nitrogen (BUN) concentration, and kidney weight .
- Results : Acute exposure to NDPS resulted in tubular necrosis, while chronic exposure led to interstitial nephritis .
- Antiviral Activity
- Field : Medicinal Chemistry
- Application : Certain indole derivatives, such as 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate, have been reported as antiviral agents .
- Method : These compounds were tested for their inhibitory activity against influenza A .
- Results : The compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A with IC 50 = 7.53 μmol/L and the highest selectivity index (SI) value 17 .
properties
IUPAC Name |
N-[(3,5-dichlorophenyl)methyl]cyclopropanamine |
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InChI |
InChI=1S/C10H11Cl2N/c11-8-3-7(4-9(12)5-8)6-13-10-1-2-10/h3-5,10,13H,1-2,6H2 |
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| Source | PubChem | |
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InChI Key |
XPLRLEHFWZCNLZ-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1CC1NCC2=CC(=CC(=C2)Cl)Cl |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2N |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID101257659 |
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| Record name | 3,5-Dichloro-N-cyclopropylbenzenemethanamine | |
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Molecular Weight |
216.10 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Product Name |
N-[(3,5-dichlorophenyl)methyl]cyclopropanamine | |
CAS RN |
1094641-89-0 |
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| Record name | 3,5-Dichloro-N-cyclopropylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
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| Record name | 3,5-Dichloro-N-cyclopropylbenzenemethanamine | |
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